Cas no 77774-27-7 (1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-
• CAS No: 77774-27-7
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• CID: 535543
• PubChem ID: 577325
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(2-chlorophenyl)-3-phenyl-
• 5-(2-chlorophenyl)-3-phenyl-1,2,4-oxadiazole
• AKOS003259871
• 77774-27-7
• FHZGMVHQVQHJKI-UHFFFAOYSA-N
• DTXSID20341962
• SR-01000435148-1
• SR-01000435148
• 5-(2-Chlorophenyl)-3-phenyl-1,2,4-oxadiazole #
• CCG-16774

• Inchi： 1S/C14H9ClN2O/c15-12-9-5-4-8-11(12)14-16-13(17-18-14)10-6-2-1-3-7-10/h1-9H
• InChI Key： FHZGMVHQVQHJKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 256.0403406g/mol
• Monoisotopic Mass: 256.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų